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Compound of Interest

Compound Name: Pigment red 4

Cat. No.: B1669069

A Comparative Study of Pigment Red 4 and Pigment Red 5 Properties

This guide provides a detailed comparison of the properties and performance of two
commercially significant red pigments: Pigment Red 4 (PR4) and Pigment Red 5 (PR5). The
information is intended for researchers, scientists, and professionals in drug development and
other relevant industries who utilize these colorants in their work. This document summarizes
key characteristics, presents available data in a comparative format, and outlines general
experimental protocols for pigment evaluation.

Introduction and Chemical Structure

Pigment Red 4 and Pigment Red 5 are both monoazo pigments, which are organic
compounds characterized by the presence of an azo group (-N=N-) connecting aromatic rings.
Their specific chemical structures give rise to their distinct shades of red and performance
characteristics.

Pigment Red 4 (C.1. 12085), also known as D&C Red No. 36, has the chemical formula
C16H10CIN303.[1][2][3] It is known for its bright, yellowish-red shade.[4][5]

Pigment Red 5 (C.I. 12490) has a more complex structure with the chemical formula
C30H31CIN4O7S.[6][7][8] It typically exhibits a bluish-red hue.[9][10]

Comparative Data of Physicochemical Properties
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The following table summarizes the key physicochemical properties of Pigment Red 4 and

Pigment Red 5 based on available technical data.

Property Pigment Red 4 Pigment Red 5

C.l. Name Pigment Red 4 Pigment Red 5

C.l. Number 12085[1][2][3] 12490[7][8][9]

CAS Number 2814-77-9[1][2] 6410-41-9[7][8][9]
Chemical Formula C16H10CIN303[1][2][3] C30H31CIN4O7S[6][7][8]
Molecular Weight 327.72 g/mol [1][2] 627.11 g/mol [6][7][11]
Shade Yellowish Red[4][5][12][13] Bluish Red[9][10]
Density 1.45 - 1.65 g/cm3[1][2][4][14] 1.34 - 1.7 g/cm?3[7][8][10]
Oil Absorption 34-70 g/100g [4][5] 40-50 ml/100g[7][8]

Performance and Fastness Properties

The resistance of pigments to various environmental factors is crucial for their application. The

following table compares the fastness properties of Pigment Red 4 and Pigment Red 5. The

ratings are based on a scale of 1 to 5 or 1 to 8, where a higher number indicates better

fastness.
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Fastness Property Pigment Red 4 Pigment Red 5 Rating Scale
Light Fastness 4-7[[2A51L3][14]  6-8[8][9] 1-8 (8=Excellent)
Heat Resistance 140-180°C[1][2][4][5] ~ 160-200°C[8][9] Maximum
Temperature
Water Resistance 5[1][4] 5[7] 1-5 (5=Excellent)
Oil Resistance 2-3[1][4] 5[7] 1-5 (5=Excellent)
Acid Resistance 4-5[1][2][4][5] 4-5[7][8][9] 1-5 (5=Excellent)
Alkali Resistance 4-5[1][2][4][5] 5[7][8][9] 1-5 (5=Excellent)
Alcohol Resistance A[1][4115] 5[9] 1-5 (5=Excellent)
Bleeding Resistance  4[5] 4-5[8][9] 1-5 (5=Excellent)
Applications

Both pigments find use in a variety of applications, though their specific properties make them
more suitable for certain uses.

Pigment Red 4 is widely used in:

Printing Inks (offset, water-based, solvent-based)[1][5]

Paints and Coatings[1][4]

Plastics and Rubber[1]

Textile Printing[1][5]

Cosmetics[1]
Pigment Red 5 is recommended for:
o Water-based Inks and Coatings[9]

o Textile Printing[9]
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e Plastics[15][16]
¢ Industrial and Powder Coatings[9]

o Cosmetics and Soaps[15]

Toxicological Profile

Toxicological data for these pigments is limited in publicly available literature.

Pigment Red 4: Some sources indicate potential for skin damage and risk to human health,
while other studies show no evidence of carcinogenicity in animal testing.[17] The acute oral
LD50 in mice is reported to be >10,000 mg/kg, and the dermal LD50 in rats is >2,000 mg/kg,
suggesting low acute toxicity.[18]

Pigment Red 5: The Government of Canada's screening assessment concluded that Pigment
Red 5 is not harmful to the environment as it does not accumulate and cause harm to
organisms.[15] However, it was also identified as a substance that is persistent,
bioaccumulative, and inherently toxic to aquatic organisms.[19] Detailed toxicological data
regarding acute and chronic effects are not readily available in the provided search results.[20]
[21][22]

Experimental Protocols

Detailed, standardized, side-by-side comparative experimental protocols for Pigment Red 4
and Pigment Red 5 are not readily available in the public domain. The data presented in this
guide is a consolidation of information from manufacturer technical data sheets and general
pigment testing literature. However, standardized methods from organizations like ASTM
International and ISO are typically used to determine the properties listed above.

Lightfastness Testing (General Protocol): A common method for evaluating lightfastness is
based on the ASTM D4303 standard.

o Sample Preparation: The pigment is dispersed in a suitable binder (e.g., linseed oil for
paints, a polymer for plastics) and applied to a substrate to create a uniform colored film.
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o Exposure: One portion of the sample is exposed to a standardized light source (e.g., a xenon
arc lamp) that simulates natural sunlight. Another portion is kept in the dark as a control.

o Evaluation: The change in color of the exposed portion is periodically compared to the
unexposed control using a grayscale rating (e.g., Blue Wool Scale), where a higher number
indicates less fading and better lightfastness.

Heat Stability Testing (General Protocol): The thermal stability of a pigment is crucial for
applications involving high-temperature processing, such as in plastics.[23]

o Sample Preparation: The pigment is mixed with a polymer (e.g., polyethylene) and
processed through an extruder or injection molding machine at various temperatures.

o Evaluation: The color of the processed samples is compared to a sample processed at a
lower, stable temperature. The heat stability is reported as the maximum temperature at
which no significant color change occurs.

Chemical Resistance Testing (General Protocol):
o Sample Preparation: A cured film of the pigment in a binder is prepared.

o Exposure: The film is immersed in or spotted with various chemicals (e.g., acids, alkalis,
solvents) for a specified period.

o Evaluation: The film is then rinsed and visually assessed for any changes in color, gloss, or
integrity. The resistance is rated on a scale of 1 to 5.

Visualizations
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Caption: Workflow for comparing pigment properties and determining application suitability.
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Caption: A generalized conceptual pathway for the toxicological assessment of pigments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pigment-red-5-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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